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Compound of Interest

Compound Name: Permabond 910

Cat. No.: B1167610

This guide provides troubleshooting and frequently asked questions regarding the removal of
cured Permabond 910, a methyl cyanoacrylate adhesive, from laboratory equipment.

Frequently Asked Questions (FAQs)

Q1: What is the most effective method for removing cured Permabond 9107

Al: The most effective method often combines chemical softening with mechanical removal.[1]
Soaking the bonded area in a suitable solvent to soften the adhesive, followed by gentle
scraping or peeling, is a common approach.[1] For the fastest removal, it is recommended to
combine dissolving, thermal, and physical stress methods.[1]

Q2: What are the recommended solvents for dissolving Permabond 9107

A2: Acetone is a good and readily available solvent for cyanoacrylate adhesives like
Permabond 910.[2][3][4][5] Other effective solvents include Permabond CA Solvent and
nitromethane.[4][5] Polar solvents, in general, will cause severe bond deterioration.[2][3]

Q3: Will water remove cured Permabond 910?

A3: Boiling water can destroy the adhesive bond in less than 24 hours.[2][3] This process is
accelerated if the water is alkaline.[2][3] However, for rapid removal, chemical solvents are
generally more effective.

Q4: Are there any solvents that are ineffective against Permabond 9107
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A4: Yes, non-polar solvents such as gasoline, motor oil, and dioctyl phthalate have a minimal
effect on cured Permabond 910.[2][3]

Q5: Can heat be used to remove Permabond 9107

A5: Yes, applying heat can aid in the removal process. Permabond 910 is a thermoplastic
material that softens at approximately 177°C (350°F).[3] Applying localized heat with a hot air
gun can soften the adhesive, making it easier to peel or scrape away.[1]

Q6: Is it possible to physically break the adhesive bond?

A6: Yes, applying physical stress can be an effective removal method.[1] Cyanoacrylate
adhesives are very strong in tensile strength but have poor peel resistance.[1] Therefore, trying
to peel or pry the bonded components apart can be an effective strategy.[1]

Troubleshooting Guide

Problem: Solvent is not effectively removing the adhesive.

e Solution 1: Increase soak time. Ensure the bonded area is fully submerged or in constant
contact with the solvent for an extended period. Cured cyanoacrylate takes time to soften.

e Solution 2: Try a different solvent. If acetone is not effective, consider using nitromethane or
a specialized cyanoacrylate remover.

e Solution 3: Combine with heat. Gently warm the solvent (ensure proper ventilation and no
ignition sources) or the bonded area before and during solvent application to accelerate the
dissolving process.

e Solution 4: Agitate the solvent. Gentle agitation or scrubbing with a solvent-resistant brush
can help the solvent penetrate the adhesive.

Problem: The lab equipment is made of a sensitive plastic that could be damaged by harsh
solvents.

e Solution 1: Test a small, inconspicuous area first. Before applying any solvent to the entire
area, test it on a small spot to check for any adverse reactions with the plastic.[6]
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e Solution 2: Use a less aggressive solvent. Isopropyl alcohol (isopropanol) is sometimes used
for degreasing surfaces before bonding and may be a milder option to try for removal on
sensitive plastics, though it is less effective than acetone.[5][7][8]

e Solution 3: Rely on mechanical and thermal methods. Focus on gentle heating to soften the
adhesive and then carefully use plastic scrapers or wedges to pry the bond apart.

Data Presentation

Table 1: Chemical Resistance of Cured Permabond 910 (Methyl Cyanoacrylate)

Solvent Polarity Effectiveness for Removal

Acetone Polar Good

Nitromethane Polar Good

isopropyl Alcohol Polar Deteriorates bond over several
months

Water (Boiling) Polar Destroys bond in < 24 hours

Amines Polar Dissolves the bond rapidly

Gasoline Non-polar Minimal effect

Motor Oil Non-polar Minimal effect

Dioctyl Phthalate Non-polar Minimal effect

This table is a summary based on available chemical resistance data.[2][3] Actual removal
times will vary based on bond thickness, surface area, and application method.

Experimental Protocols

Protocol 1: Chemical Removal of Cured Permabond 910

o Safety Precautions: Work in a well-ventilated area. Wear appropriate personal protective
equipment (PPE), including safety glasses and solvent-resistant gloves.
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o Surface Preparation: If possible, mechanically remove any excess, bulky adhesive with a
scraper before applying solvent.

e Solvent Application:

o For small areas, apply the chosen solvent (e.g., acetone) directly to the bond line using a
cotton swab or a dropper.

o For larger components, fully immerse the bonded part in a covered container of the
solvent.

e Soaking: Allow the component to soak for several hours. The time required will depend on
the thickness of the adhesive.

e Mechanical Removal: Once the adhesive has softened, use a plastic or wooden scraper to
gently remove the residue. Avoid using metal tools on sensitive surfaces to prevent
scratching.

o Cleaning: After the adhesive is removed, clean the equipment surface with a clean cloth and
a suitable cleaner (e.qg., isopropanol) to remove any residual solvent or adhesive.

e Drying: Allow the equipment to air dry completely before use.

Mandatory Visualization
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Caption: Workflow for removing cured Permabond 910 from lab equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Permabond 910 Adhesive
Removal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167610#how-to-remove-cured-permabond-910-
from-lab-equipment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://permabond.com/de/permabond-910/
https://www.benchchem.com/product/b1167610#how-to-remove-cured-permabond-910-from-lab-equipment
https://www.benchchem.com/product/b1167610#how-to-remove-cured-permabond-910-from-lab-equipment
https://www.benchchem.com/product/b1167610#how-to-remove-cured-permabond-910-from-lab-equipment
https://www.benchchem.com/product/b1167610#how-to-remove-cured-permabond-910-from-lab-equipment
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1167610?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

